[1-(4-Aminobenzoyl)oxy-2-methylpropan-2-yl]-(2-ethylhexyl)azaniumchloride

• CAS No.: 69781-34-6
• Molecular Formula: C19H33ClN2O2
• Molecular Weight: 356.9 g/mol
• IUPAC Name: [2-(2-ethylhexylamino)-2-methylpropyl] 4-aminobenzoate;hydrochloride
• InChI: InChI=1S/C19H32N2O2.ClH/c1-5-7-8-15(6-2)13-21-19(3,4)14-23-18(22)16-9-11-17(20)12-10-16;/h9-12,15,21H,5-8,13-14,20H2,1-4H3;1H
• InChI Key: JYQOKVZTOVHWSD-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(CC)CNC(C)(C)COC(=O)C1=CC=C(C=C1)N.Cl

Description

[1-(4-Aminobenzoyl)oxy-2-methylpropan-2-yl]-(2-ethylhexyl)azaniumchloride is a heterocyclic organic compound with the molecular formula C18H31ClN2O2 and a molecular weight of 342.904 g/mol . This compound is known for its unique structure, which includes an aminobenzoyl group and an azanium chloride moiety. It has various applications in scientific research and industry due to its distinctive chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [1-(4-Aminobenzoyl)oxy-2-methylpropan-2-yl]-(2-ethylhexyl)azaniumchloride typically involves the esterification of p-aminobenzoic acid with 2-methylpropan-2-ol, followed by the reaction with 2-ethylhexylamine. The final step involves the formation of the azanium chloride salt. The reaction conditions often include the use of solvents such as dichloromethane or ethanol, and catalysts like sulfuric acid or hydrochloric acid to facilitate the esterification process .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for higher yields and purity, often using continuous flow reactors and automated systems to control reaction parameters such as temperature, pressure, and reactant concentrations. Purification steps may include recrystallization or chromatography to ensure the final product meets industrial standards .

Chemical Reactions Analysis

Types of Reactions

[1-(4-Aminobenzoyl)oxy-2-methylpropan-2-yl]-(2-ethylhexyl)azaniumchloride undergoes various chemical reactions, including:

Oxidation: The aminobenzoyl group can be oxidized to form corresponding nitro or nitroso derivatives.

Reduction: The compound can be reduced to form amine derivatives.

Substitution: The ester group can undergo nucleophilic substitution reactions to form different ester or amide derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate or hydrogen peroxide, reducing agents like sodium borohydride or lithium aluminum hydride, and nucleophiles such as amines or alcohols. Reaction conditions vary depending on the desired product but often involve controlled temperatures and inert atmospheres to prevent unwanted side reactions .

Major Products Formed

The major products formed from these reactions include nitro or nitroso derivatives, amine derivatives, and various ester or amide derivatives. These products have different chemical and physical properties, making them useful for various applications in research and industry .

Scientific Research Applications

[1-(4-Aminobenzoyl)oxy-2-methylpropan-2-yl]-(2-ethylhexyl)azaniumchloride has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly for its ability to interact with specific molecular targets.

Industry: Utilized in the production of specialty chemicals and materials, including polymers and coatings

Mechanism of Action

The mechanism of action of [1-(4-Aminobenzoyl)oxy-2-methylpropan-2-yl]-(2-ethylhexyl)azaniumchloride involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s aminobenzoyl group can form hydrogen bonds and electrostatic interactions with these targets, leading to changes in their activity. This interaction can result in various biological effects, including inhibition of enzyme activity or modulation of receptor signaling pathways .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include:

• [2-(4-Aminobenzoyl)oxy-2-methylpropyl]-heptan-2-ylazanium chloride
• [2-(4-Butoxybenzoyl)oxy-2-(dimethylaminomethyl)-4-phenylbutyl]-dimethylazanium chloride
• [1-(4-Aminobenzoyl)oxy-2-methylpropan-2-yl]-propan-2-ylazanium; hydrogensulfate .

Uniqueness

What sets [1-(4-Aminobenzoyl)oxy-2-methylpropan-2-yl]-(2-ethylhexyl)azaniumchloride apart from these similar compounds is its specific combination of functional groups, which confer unique chemical properties and biological activities. Its structure allows for versatile chemical modifications, making it a valuable compound for various applications in research and industry .